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Compound of Interest

Compound Name: GLYCINE (D5)

Cat. No.: B1580114

Get Quote

Core Technical Directive: The "D5" vs. "D2" Reality
Check
Before proceeding to storage protocols, every researcher must understand the fundamental

behavior of Glycine-d5 (CAS: 4896-77-9) in solution. Failure to grasp this concept is the #1

cause of reported "product failure" in mass spectrometry applications.

The Isotope Exchange Phenomenon
Glycine-d5 (

) is fully deuterated in its solid state. However, upon dissolution in a protic solvent (like water,

), the deuterium atoms on the amine (

) and the carboxyl group (

) are labile. They will undergo rapid, reversible exchange with the solvent protons.

In
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: Glycine-d5 instantly converts to Glycine-d2 (

). The mass shift detected by MS will be +2 Da relative to unlabeled glycine, not +5 Da.

In

: Glycine-d5 retains its "D5" status (mass shift +5 Da).[1]

Do not interpret the loss of 3 Da in aqueous solution as chemical degradation. It is

thermodynamic equilibrium.

Visualizing the Exchange Mechanism
The following diagram illustrates the rapid proton/deuterium exchange vs. the stable carbon-

deuterium bonds.
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Figure 1: Isotope exchange pathways for Glycine-d5 depending on solvent choice. Note that

the alpha-carbon deuteriums (

) remain stable in both pathways under neutral pH.

Preparation & Solubilization Protocols
Step 1: Solvent Selection

For NMR: Must use
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(99.9% D) to prevent the massive

solvent peak and preserve the D5 isotopologue.

For LC-MS/GC-MS:

(LC-MS grade) is standard. You will monitor the M+2 peak.

Step 2: Solubilization
Glycine is highly hygroscopic. Minimize exposure of the solid to humid air to prevent weighing

errors.

Solubility Limit: ~250 mg/mL in water at 25°C.[2]

Recommended Stock Concentration: 100 mM (approx. 7.5 mg/mL) or 10 mg/mL. This

concentration is high enough to be stable but far below the saturation point to prevent

precipitation during freezing.

Step 3: Sterilization (Critical)
Amino acid solutions are growth media for bacteria.

Method: Filter sterilize using a 0.22 µm PVDF or PES membrane immediately after

dissolution.

Avoid: Autoclaving (heat can induce slow degradation or Maillard reactions if impurities are

present).

Storage & Stability Matrix
Once in solution, stability is dictated by microbial sterility and pH, rather than spontaneous

chemical breakdown.

Storage Decision Tree
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Prepared Glycine-d5 Solution

Intended Usage Timeframe?

< 1 Week 1 - 4 Weeks > 1 Month

Store at 4°C
(Protect from light)

Store at -20°C
(Aliquot required)

Store at -80°C
(Long-term archive)

Avoid Freeze/Thaw Cycles
(Precipitation Risk)
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Figure 2: Decision matrix for storage temperature based on experimental timeline.

Stability Data Summary
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Parameter Condition Stability Estimate Notes

Temperature 4°C (Refrigerated) < 2 Weeks
High risk of microbial

growth if not sterile.

Temperature -20°C (Frozen) 6 Months
Best Practice. Aliquot

to avoid freeze/thaw.

Temperature -80°C (Deep Freeze) > 1 Year
For archival

standards.

pH Neutral (pH 6-7) High
Alpha-protons (

) are stable.

pH Basic (pH > 9) Unstable

Risk of base-

catalyzed H/D

exchange at alpha-

carbon.

Light Ambient Moderate

Store in amber vials to

prevent photo-

oxidation (slow).

Troubleshooting Guide & FAQs
Q1: I dissolved Glycine-d5 in water, but my Mass Spec
shows a peak at M+2, not M+5. Did I receive the wrong
product?
Diagnosis: No. This is normal behavior. Root Cause: As detailed in Section 1, the amine (

) and acid (

) deuteriums exchange with water protons (

) within seconds. Solution: Adjust your MS method to monitor the M+2 transition (

). If you absolutely require M+5, you must use

as your solvent and exclude atmospheric moisture.
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Q2: My stored solution has developed a white
precipitate at -20°C.
Diagnosis: Crystal nucleation or saturation. Root Cause: If the stock was made near the

solubility limit (~250 mg/mL), freezing can force precipitation. Solution:

Thaw completely at Room Temperature (RT).

Vortex vigorously.

If solids persist, warm to 37°C for 5 minutes.

Prevention: Store stocks at lower concentrations (e.g., 10 mg/mL) to ensure solubility at low

temperatures.

Q3: I see "ghost" peaks or high background noise in my
chromatogram after using a 6-month-old stock.
Diagnosis: Leaching or Contamination. Root Cause: Glycine is a zwitterion and can leach

plasticizers from poor-quality tubes over time. Alternatively, bacterial growth has occurred.

Solution:

Discard the stock.

Prepare fresh stock in glass vials or high-quality polypropylene (PP) tubes.

Ensure 0.22 µm filtration was performed.

Q4: Can I use an acid or base to improve solubility?
Diagnosis: Risky. Root Cause: Extreme pH catalyzes the exchange of the stable alpha-carbon

deuteriums (

).

Base (pH > 9): Rapidly strips deuterium from the alpha-carbon (

).
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Acid (pH < 2): Slower, but still promotes exchange over long periods. Solution: Dissolve in

pure water. If pH adjustment is required for the mobile phase, do it immediately before

analysis, not during storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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